Cas no 1154060-90-8 (2-Pyridin-2-yl-benzofuran-5-carboxylic acid)

2-Pyridin-2-yl-benzofuran-5-carboxylic acid structure
1154060-90-8 structure
Product Name:2-Pyridin-2-yl-benzofuran-5-carboxylic acid
CAS No:1154060-90-8
MF:C14H9NO3
MW:239.226163625717
MDL:MFCD26397993
CID:2139939
Update Time:2023-08-03

2-Pyridin-2-yl-benzofuran-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(pyridin-2-yl)benzofuran-5-carboxylic acid
    • 2-Pyridin-2-yl-benzofuran-5-carboxylic acid
    • MDL: MFCD26397993
    • Inchi: 1S/C14H9NO3/c16-14(17)9-4-5-12-10(7-9)8-13(18-12)11-3-1-2-6-15-11/h1-8H,(H,16,17)
    • InChI Key: YBIOCJRCUGDRJU-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CN=2)=CC2C=C(C(=O)O)C=CC1=2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 320
  • Topological Polar Surface Area: 63.3

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: N/A℃
  • Boiling Point: 465.8±30.0 °C at 760 mmHg
  • Flash Point: 235.5±24.6 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

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